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Compound of Interest

Compound Name: AB21 hydrochloride

Cat. No.: B15620842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AB21 hydrochloride is a potent and selective antagonist of the Sigma-1 Receptor (S1R), a

unique ligand-operated chaperone protein located at the endoplasmic reticulum-mitochondria

interface.[1] Due to the role of S1R in modulating various cellular processes, including pain

signaling, S1R antagonists are being investigated as potential therapeutics for neuropathic

pain.[2] Preclinical studies have demonstrated the efficacy of AB21 hydrochloride in animal

models of pain, suggesting its potential as a novel, non-opioid analgesic.[1][3]

These application notes provide a comprehensive guide for the subcutaneous administration of

AB21 hydrochloride in a research setting, along with protocols for preclinical evaluation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of AB21 hydrochloride is provided in

Table 1.
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Property Value

Chemical Name AB21 hydrochloride

CAS Number 3026677-24-4[1][4]

Molecular Formula C23H29ClN2O[4]

Molecular Weight 384.94 g/mol [4]

Target Sigma-1 Receptor (S1R)[4]

Solubility Soluble in DMSO (8.33 mg/mL)[1][4]

Storage

Store at 4°C, sealed and protected from

moisture and light. For stock solutions, store at

-80°C for up to 6 months or -20°C for up to 1

month.[1][4]

Mechanism of Action
AB21 hydrochloride is a high-affinity antagonist of the Sigma-1 Receptor (S1R), with a Ki of

13 nM, and shows selectivity over the Sigma-2 Receptor (S2R), with a Ki of 102 nM.[1][4] The

S1R is a chaperone protein that modulates the function of various ion channels and receptors,

including NMDA receptors, which are pivotal in pain modulation.[2] By binding to and

antagonizing the S1R, AB21 hydrochloride is thought to inhibit the S1R-NR1 interaction,

leading to the attenuation of NMDA receptor-mediated pain signaling and amplification.[2]
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Proposed signaling pathway of a Sigma-1 receptor antagonist.

Preclinical Data
In Vivo Efficacy
A preclinical study in a capsaicin-induced pain model in mice demonstrated the in vivo efficacy

of AB21 hydrochloride.

Animal Model
Administration
Route

Dose Outcome

Capsaicin-induced

mechanical

hypersensitivity in

mice

Subcutaneous (s.c.) 20 mg/kg

Complete reversal of

mechanical allodynia.

[1][4]

Pharmacokinetics
Specific pharmacokinetic data for AB21 hydrochloride is not currently available in the public

domain. Preclinical studies are required to determine key parameters such as half-life (t1/2),

clearance (CL), volume of distribution (Vd), and bioavailability. For context, other selective S1R

antagonists have been reported with varying pharmacokinetic profiles. For example, in a study

with healthy volunteers, the S1R antagonist MR309 showed a pharmacokinetic profile suitable

for once or twice-daily dosing.[5] Another S1R antagonist, S1RA (E-52862), exhibited fast

absorption and slow elimination in Phase I studies.[6]

Parameter Value

Half-life (t1/2) To be determined

Clearance (CL) To be determined

Volume of Distribution (Vd) To be determined

Bioavailability (Subcutaneous) To be determined
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Toxicology
Detailed toxicology data for AB21 hydrochloride, such as the LD50 and No Observed Adverse

Effect Level (NOAEL), are not publicly available. As with any investigational compound, a

comprehensive toxicology program, including acute and repeated-dose toxicity studies, is

necessary to establish a safety profile.

Study Type Species Route Key Findings

Acute Toxicity (LD50) To be determined Subcutaneous To be determined

Repeated-Dose

Toxicity
To be determined Subcutaneous To be determined

Safety Pharmacology To be determined Subcutaneous To be determined

Experimental Protocols
Protocol for Subcutaneous Administration in Rodents
This protocol provides a general guideline for the subcutaneous administration of AB21
hydrochloride in mice or rats for efficacy studies.

Materials:

AB21 hydrochloride

Sterile vehicle (e.g., 0.9% saline, or as determined by formulation development)

Sterile syringes (1 mL) and needles (25-27 gauge)

70% ethanol

Animal balance

Procedure:

Preparation of Dosing Solution:
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Aseptically prepare the dosing solution of AB21 hydrochloride in the desired sterile

vehicle to the target concentration.

Ensure the solution is homogenous and free of particulates.

Animal Preparation:

Weigh each animal to determine the precise injection volume.

Gently restrain the animal. For mice, this can be done by scruffing the neck. For rats, a

towel may be used for gentle restraint.

Injection Procedure:

Identify the injection site, typically the loose skin over the back between the shoulder

blades.

Wipe the injection site with 70% ethanol and allow it to dry.

Gently lift the skin to form a "tent."

Insert the needle, bevel up, at the base of the tented skin, parallel to the body.

Aspirate slightly to ensure the needle is not in a blood vessel.

Slowly inject the calculated volume of the AB21 hydrochloride solution.

Withdraw the needle and apply gentle pressure to the injection site if necessary.

Post-Injection Monitoring:

Return the animal to its cage and monitor for any immediate adverse reactions.

Observe the animals regularly according to the study protocol.
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Experimental workflow for a preclinical in vivo study.

Outline for a Preclinical Pharmacokinetic Study
Objective: To determine the pharmacokinetic profile of AB21 hydrochloride following

subcutaneous administration in a relevant animal species (e.g., rat).

Study Design:
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Administer a single subcutaneous dose of AB21 hydrochloride to a cohort of animals.

Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24

hours post-dose).

Process blood samples to obtain plasma.

Bioanalysis:

Develop and validate a sensitive bioanalytical method (e.g., LC-MS/MS) for the

quantification of AB21 hydrochloride in plasma.

Data Analysis:

Calculate key pharmacokinetic parameters using appropriate software (e.g., Phoenix

WinNonlin).

Outline for a Preclinical Toxicology Study
Objective: To assess the safety profile of AB21 hydrochloride following subcutaneous

administration.

Study Types:

Acute Toxicity: Determine the maximum tolerated dose (MTD) and identify signs of toxicity

after a single high dose.

Repeated-Dose Toxicity: Administer AB21 hydrochloride daily for a specified duration

(e.g., 14 or 28 days) to evaluate potential target organ toxicity.

Endpoints:

Clinical observations

Body weight changes

Food and water consumption

Hematology and clinical chemistry
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Gross pathology and histopathology of major organs

Disclaimer
This document is intended for research purposes only. The information provided is based on

publicly available data and general scientific principles. Specific pharmacokinetic and

toxicological properties of AB21 hydrochloride have not been fully characterized and must be

determined through appropriate preclinical studies. All animal experiments should be

conducted in accordance with institutional and national guidelines for animal care and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15620842?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

